Cas no 2549065-10-1 (4-ethyl-2-{(2-methoxyphenyl)methylamino}pyrimidine-5-carboxylic acid)

• Product Name: 4-ethyl-2-{(2-methoxyphenyl)methylamino}pyrimidine-5-carboxylic acid
• CAS No: 2549065-10-1
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5328893
• Update Time: 2025-11-06

4-ethyl-2-{(2-methoxyphenyl)methylamino}pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-2-[[(2-methoxyphenyl)methyl]amino]-5-pyrimidinecarboxylic acid
• 4-ethyl-2-{(2-methoxyphenyl)methylamino}pyrimidine-5-carboxylic acid

• Inchi： 1S/C15H17N3O3/c1-3-12-11(14(19)20)9-17-15(18-12)16-8-10-6-4-5-7-13(10)21-2/h4-7,9H,3,8H2,1-2H3,(H,19,20)(H,16,17,18)
• InChI Key： KWKWWPLEHSYNIO-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=CC=C2OC)=NC=C(C(O)=O)C(CC)=N1

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.3±60.0 °C(Predicted)
• pka: 1.57±0.10(Predicted)

Additional information on 4-ethyl-2-{(2-methoxyphenyl)methylamino}pyrimidine-5-carboxylic acid

Recent Advances in the Study of 4-ethyl-2-{(2-methoxyphenyl)methylamino}pyrimidine-5-carboxylic acid (CAS: 2549065-10-1)

In recent years, the compound 4-ethyl-2-{(2-methoxyphenyl)methylamino}pyrimidine-5-carboxylic acid (CAS: 2549065-10-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The unique structural features of this compound, including the ethyl and methoxyphenyl groups, contribute to its distinct pharmacological properties, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-ethyl-2-{(2-methoxyphenyl)methylamino}pyrimidine-5-carboxylic acid. One key area of research involves its role as a potential inhibitor of certain kinase enzymes, which are critical targets in the treatment of cancers and inflammatory diseases. Preliminary in vitro and in vivo experiments have demonstrated its ability to selectively bind to these kinases, thereby modulating their activity and downstream signaling pathways. These findings suggest that this compound could serve as a lead molecule for the development of novel kinase inhibitors.

Another significant aspect of the research on 4-ethyl-2-{(2-methoxyphenyl)methylamino}pyrimidine-5-carboxylic acid is its pharmacokinetic profile. Recent pharmacokinetic studies have explored its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed favorable bioavailability and metabolic stability, which are essential for its potential use as a therapeutic agent. Additionally, structure-activity relationship (SAR) studies have been conducted to optimize its chemical structure for enhanced efficacy and reduced toxicity, further highlighting its therapeutic potential.

In the context of drug discovery, the synthesis and characterization of 4-ethyl-2-{(2-methoxyphenyl)methylamino}pyrimidine-5-carboxylic acid have also been a focus of recent research. Advanced synthetic methodologies, including green chemistry approaches, have been employed to improve the yield and purity of this compound. These efforts have not only facilitated its availability for further studies but also contributed to the development of more sustainable and cost-effective synthetic routes.

Looking ahead, the ongoing research on 4-ethyl-2-{(2-methoxyphenyl)methylamino}pyrimidine-5-carboxylic acid is expected to provide deeper insights into its therapeutic applications and mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation from bench to bedside. As more data becomes available, this compound may emerge as a valuable candidate for the treatment of various diseases, underscoring its importance in the field of chemical biology and pharmaceutical research.